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Compound of Interest

(1,3-Dioxolan-2-
Compound Name: ylmethyl)triphenylphosphonium
bromide
Cat. No.: B150729
\ v

An In-depth Technical Guide to (1,3-Dioxolan-2-yImethyl)triphenylphosphonium bromide

Introduction

(1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide is a quaternary phosphonium salt
widely utilized as a key reagent in organic synthesis.[1][2] It is primarily recognized for its role in
the Wittig reaction, a powerful method for the formation of carbon-carbon double bonds from
aldehydes and ketones.[3][4][5] The molecule incorporates a triphenylphosphonium cation,
which imparts lipophilicity, and a dioxolane functional group that acts as a protected aldehyde.
[1][2] This unique structure makes it a valuable tool for the two-carbon homologation of
aldehydes, leading to the synthesis of a,B-unsaturated aldehydes.[4] This guide provides a
comprehensive overview of its molecular structure, properties, synthesis, and applications,
tailored for professionals in chemical research and drug development.

Molecular Structure and Chemical Formula

The chemical identity of (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide is
defined by its molecular structure, which consists of a positively charged phosphorus atom
bonded to three phenyl groups and a 1,3-dioxolan-2-ylmethyl group, with a bromide anion as
the counterion.

e Chemical Formula: C22H22BrO2P[1][3][6][7][8]
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CAS Number: 52509-14-5[3][7][9]

Molecular Structure:

IUPAC Name: (1,3-dioxolan-2-ylmethyl)(triphenyl)phosphanium bromide[2][7]

SMILES: C1COC(O1)C--INVALID-LINK--(C3=CC=CC=C3)C4=CC=CC=C4.[Br-][1][2][10]

InChl Key: FRHRVQQUICVJIDG-UHFFFAOYSA-M[1][2][10]

Caption: 2D representation of (1,3-Dioxolan-2-yImethyl)triphenylphosphonium bromide.

Physicochemical Properties

The compound is typically a white to light brown granular powder.[9][11] It is known to be

hygroscopic and should be stored accordingly.[11][12] Key quantitative properties are

summarized below.

Property Value Source(s)

Molecular Weight 429.29 g/mol [L]61181112]

Melting Point 193-196 °C [O1[10][11]
White to light brown granular

Appearance [O1[11]
powder

Purity >97% or 98% [31[8]

Solubility Soluble in water (at 20°C) [O1[12]
Below +30°C, in a dry,

Storage Temperature [O1[11][12]

ventilated place

Topological Polar Surface Area  18.5 A2

[7](8]

Hydrogen Bond Acceptors 2

[7](8]

Rotatable Bonds 5

[8]

Applications in Organic Synthesis
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The primary application of (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide is as a
Wittig reagent for C-C bond formation.[9][10] It is particularly useful for the vinylogation of
aldehydes, transforming them into allylic dioxolanes which can be subsequently hydrolyzed to
yield a,3-unsaturated aldehydes.[13]

This reagent is employed in the synthesis of various complex molecules, including:

Ketolides with antibacterial activity.[9]

Ratiometric fluorescent probes for cysteine detection.[9][10][14]

KN-93, an inhibitor of calmodulin kinase 11.[9][10][14]

Fluorinated spirobenzofuran piperidines as sl receptor ligands.[9][10][14]

Antitumor agents and indole derivatives.[9][10][14]

The stereochemical outcome of the Wittig reaction using this reagent can be controlled by the
choice of base and solvent.[4] For instance, (E)-alkenes are favored when using bases like
potassium carbonate in DMF, while (2)-alkenes are preferentially formed in solvents like DMSO
or THR.[4]

Experimental Protocols
Synthesis of (1,3-Dioxolan-2-
yimethyl)triphenylphosphonium bromide

A general and widely cited procedure for the synthesis involves the reaction of 2-
(bromomethyl)-1,3-dioxolane with triphenylphosphine.[9][14]

Protocol:

e Dissolve 2-(bromomethyl)-1,3-dioxolane (60.0 mmol) and triphenylphosphine (60.0 mmol) in
toluene (50 mL).[9][14]

e Heat the mixture to reflux and maintain for 24 hours.[9][14]
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 After the reaction is complete, cool the mixture to room temperature, allowing the solid
product to precipitate.[9][14]

» Collect the solid product by filtration.[9][14]
e Wash the collected solid with diethyl ether.[9][14]

e Dry the final product under reduced pressure to yield (1,3-Dioxolan-2-
yimethyl)triphenylphosphonium bromide.[9][14] A typical reported yield is around 54%.[9]
[14]

Starting Materials

Toluene (Solvent)
Triphenylphosphine Dissolve & Mix )—>@GELINAFLZIID—>

(1,3-Dioxolan-2-ylmethyl)
triphenylphosphonium bromide

Filter Solid

2-(Bromomethyl)-1,3-dioxolane

Click to download full resolution via product page

Caption: Workflow for the synthesis of the target phosphonium salt.

Purification Protocol

The crude product can be purified by recrystallization to achieve higher purity.
Protocol:
» Wash the crude crystals with diethyl ether (Et20).[14]

e Dry the washed crystals in a vacuum.[14]
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Recrystallise the product from a mixture of dichloromethane (CH2Clz) and dry diethyl ether to
yield purified prisms.[14]

General Protocol for Wittig Reaction

This compound is used to generate a phosphorus ylide, which then reacts with a carbonyl

compound. The following is a general workflow.

Protocol:

Ylide Formation: Suspend the (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide
in a suitable anhydrous solvent (e.g., THF).

Add a strong base (e.g., n-BuLi, t-BuOK) dropwise at a controlled temperature (often O °C or
lower) to deprotonate the phosphonium salt, forming the ylide.[15]

Reaction with Carbonyl: Slowly add a solution of the aldehyde or ketone in the same
anhydrous solvent to the ylide solution.

Allow the reaction to stir at room temperature for a specified time (e.g., 2-18 hours),
monitoring progress by Thin Layer Chromatography (TLC).[5][15]

Workup: Quench the reaction (e.g., with saturated NH4CI solution).[15] Extract the product
with an organic solvent.

Purification: Wash the organic layer, dry it over an anhydrous salt (e.g., Na2S0Oa), and
concentrate it under reduced pressure. The crude product, which contains
triphenylphosphine oxide as a major byproduct, is then purified, typically by column
chromatography.[5][16]

Reaction Mechanism and Workflows

The core utility of (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide lies in the Wittig

reaction. The mechanism involves the formation of a phosphorus ylide, its nucleophilic attack

on a carbonyl compound to form a betaine intermediate, which then collapses to form an

oxaphosphetane ring. This ring subsequently fragments to yield the desired alkene and

triphenylphosphine oxide.
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Caption: Simplified mechanism of the Wittig reaction.

The experimental procedure for carrying out the Wittig reaction follows a logical sequence from
reagent preparation to final product isolation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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